Cas no 1146135-78-5 (3-Ethyl-6-fluoro-1H-indazole)

• Product Name: 3-Ethyl-6-fluoro-1H-indazole
• CAS No: 1146135-78-5
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 3167352
• PubChem ID: 18546211
• Update Time: 2025-10-16

3-Ethyl-6-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• DB-411042
• 1H-Indazole, 3-ethyl-6-fluoro-
• 1146135-78-5
• 3-ethyl-6-fluoro-2H-indazole
• 3-Ethyl-6-fluoro-1H-indazole
• BCP21048
• 259750-59-9
• SCHEMBL5677771

• Inchi： 1S/C9H9FN2/c1-2-8-7-4-3-6(10)5-9(7)12-11-8/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： ICWGBAFJCUHSHX-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NNC=2CC

Computed Properties

• Exact Mass: 164.075
• Monoisotopic Mass: 164.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 2.5

Additional information on 3-Ethyl-6-fluoro-1H-indazole

3-Ethyl-6-fluoro-1H-indazole: An Emerging Compound in Medicinal Chemistry

3-Ethyl-6-fluoro-1H-indazole (CAS No. 1146135-78-5) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its potential biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-Ethyl-6-fluoro-1H-indazole.

Chemical Structure and Synthesis

The chemical structure of 3-Ethyl-6-fluoro-1H-indazole is defined by its indazole core, which is a bicyclic heterocyclic compound consisting of a pyrazole ring fused to a benzene ring. The presence of an ethyl group at the 3-position and a fluoro substituent at the 6-position imparts unique physicochemical properties to the molecule. These substitutions can significantly influence the compound's solubility, stability, and biological activity.

The synthesis of 3-Ethyl-6-fluoro-1H-indazole can be achieved through various methods. One common approach involves the reaction of 2-amino-5-fluorobenzoic acid with ethyl acetoacetate, followed by cyclization under appropriate conditions. Another method involves the condensation of 2-amino-5-fluorobenzonitrile with ethyl acetoacetate, followed by reduction and cyclization. These synthetic routes provide flexible pathways for the preparation of 3-Ethyl-6-fluoro-1H-indazole, allowing for the introduction of additional functional groups to enhance its pharmacological profile.

Biological Activities and Pharmacological Properties

3-Ethyl-6-fluoro-1H-indazole has been extensively studied for its potential therapeutic applications. One of the most notable biological activities is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, recent research has shown that 3-Ethyl-6-fluoro-1H-indazole exhibits significant inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

In addition to its anti-cancer properties, 3-Ethyl-6-fluoro-1H-indazole has also been investigated for its anti-inflammatory and neuroprotective effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, it has shown promise in protecting neuronal cells from oxidative stress and neurodegeneration, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Clinical Applications and Research Advancements

The potential clinical applications of 3-Ethyl-6-fluoro-1H-indazole are being actively explored through preclinical and clinical studies. In preclinical models, this compound has demonstrated promising results in various disease models, including cancer, inflammation, and neurodegenerative disorders. For example, in vitro studies have shown that 3-Ethyl-6-fluoro-1H-indazole can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Ethyl-6-fluoro-1H-indazole. Early-phase trials have reported favorable safety profiles with manageable side effects. These findings have paved the way for further clinical development and potential approval as a therapeutic agent.

Conclusion

3-Ethyl-6-fluoro-1H-indazole (CAS No. 1146135-78-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and synthetic flexibility make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, 3-Ethyl-6-fluoro-1H-indazole holds great promise for addressing unmet medical needs in various disease areas.